- Process for the preparation of (1S)-1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol (dapagliflozin) and its solvate thereof, World Intellectual Property Organization, , ,
Cas no 960404-48-2 (Dapagliflozin Propanediol Hydrate)

960404-48-2 structure
Product name:Dapagliflozin Propanediol Hydrate
CAS No:960404-48-2
MF:C24H35ClO9
MW:502.982307672501
MDL:MFCD28167768
CID:1095638
Dapagliflozin Propanediol Hydrate Chemical and Physical Properties
Names and Identifiers
-
- DAPAGLIFLOZIN
- Dapagliflozin propylene glycolate hydrate
- Forxiga
- Dapagliflozin (S)-Propylene Glycol Hydrate
- Dag column net a water glycol
- Dapagliflozin,(2S)-1,2-propanediol, hydrate (1:1:1)
- Dapagliflozin ((2S)-1,2-propanediol, hydrate)
- Dapagliflozin propanediol hydrate
- Dapagliflozin Propanediol Monohydrate
- Dapagliflozin propanediol
- Farxiga
- Dapagliflozin S-propylene glycol monohydrate
- Dapagliflozin mixture with propylene glycol, hydrate
- 887K2391VH
- Dapagliflozin [USAN:INN]
- Dapagliflozin propylene glycol hydrate
- Dapagliflozin propanediol [USAN]
- AK322430
- dapagliflozin (S)-propylene glycol hy
- D-Glucitol, 1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-, (1S)-, compd. with (2S)-1,2-propanediol (1:1), monohydrate (9CI)
- D
- (1S)-1,5-Anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol (S)-propane-1,2-diol (1:1) monohydrate
- Edistride
- Dapagliflozin Propanediol Hydrate
-
- MDL: MFCD28167768
- Inchi: 1S/C21H25ClO6.C3H8O2.H2O/c1-2-27-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)21-20(26)19(25)18(24)17(11-23)28-21;1-3(5)2-4;/h3-8,10,17-21,23-26H,2,9,11H2,1H3;3-5H,2H2,1H3;1H2/t17-,18-,19+,20-,21+;3-;/m10./s1
- InChI Key: GOADIQFWSVMMRJ-UPGAGZFNSA-N
- SMILES: [C@H](O)(C)CO.O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(Cl)=C(CC2C=CC(OCC)=CC=2)C=1.O
Computed Properties
- Exact Mass: 502.19700
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 493
- Topological Polar Surface Area: 141
Experimental Properties
- PSA: 149.07000
- LogP: 1.13960
Dapagliflozin Propanediol Hydrate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Dapagliflozin Propanediol Hydrate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
DC Chemicals | DC20170-100 mg |
Dapagliflozin propanediol monohydrate |
960404-48-2 | >98% | 100mg |
$200.0 | 2022-02-28 | |
ChemScence | CS-3077-50mg |
Dapagliflozin ((2S)-1,2-propanediol, hydrate) |
960404-48-2 | 99.99% | 50mg |
$121.0 | 2022-04-26 | |
Chemenu | CM182283-1000g |
Dapagliflozin propanediol hydrate |
960404-48-2 | 95+% | 1000g |
$4785 | 2022-08-30 | |
ChemScence | CS-3077-5g |
Dapagliflozin ((2S)-1,2-propanediol, hydrate) |
960404-48-2 | 99.99% | 5g |
$540.0 | 2021-09-02 | |
eNovation Chemicals LLC | D604807-2g |
Dapagliflozin ((2S)-1,2-propanediol, hydrate) |
960404-48-2 | 98% | 2g |
$195 | 2024-08-03 | |
Ambeed | A152103-5g |
(2S,3R,4R,5S,6R)-2-(4-Chloro-3-(4-ethoxybenzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol (S)-propane-1,2-diol hydrate |
960404-48-2 | 99% | 5g |
$35.0 | 2025-02-20 | |
TRC | D185398-100mg |
Dapagliflozin Propanediol Hydrate |
960404-48-2 | 100mg |
$ 849.00 | 2023-09-08 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4460-5 mg |
Dapagliflozin ((2S)-1,2-propanediol, hydrate) |
960404-48-2 | 99.94% | 5mg |
¥680.00 | 2022-02-28 | |
ChemScence | CS-3077-5mg |
Dapagliflozin ((2S)-1,2-propanediol, hydrate) |
960404-48-2 | 99.99% | 5mg |
$55.0 | 2022-04-26 | |
S e l l e c k ZHONG GUO | S5566-10mg |
Dapagliflozin propanediol monohydrate |
960404-48-2 | 99.98% | 10mg |
¥1040.42 | 2023-09-15 |
Dapagliflozin Propanediol Hydrate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Isopropyl acetate , Water ; 20 min, 25 - 30 °C
1.2 Solvents: Cyclohexane ; 25 - 30 °C; 2 h, 25 - 30 °C; 30 °C → 20 °C; 6 h, 15 - 20 °C
1.3 Solvents: Isopropyl acetate ; 30 °C → 50 °C; 30 min, 25 - 30 °C; 50 °C → 30 °C; 15 min, 25 - 30 °C
1.4 Solvents: Cyclohexane ; 2 h, 25 - 30 °C; 30 °C → 20 °C; 2 h, 15 - 20 °C
1.2 Solvents: Cyclohexane ; 25 - 30 °C; 2 h, 25 - 30 °C; 30 °C → 20 °C; 6 h, 15 - 20 °C
1.3 Solvents: Isopropyl acetate ; 30 °C → 50 °C; 30 min, 25 - 30 °C; 50 °C → 30 °C; 15 min, 25 - 30 °C
1.4 Solvents: Cyclohexane ; 2 h, 25 - 30 °C; 30 °C → 20 °C; 2 h, 15 - 20 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Dapagliflozin hemihydrate and crystal form thereof, preparation method, and pharmaceutical composition thereof, China, , ,
Production Method 3
Reaction Conditions
Reference
- Process for the preparation of (1S)-1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-D-glucitol (dapagliflozin) and its solvate thereof, India, , ,
Production Method 4
Reaction Conditions
Reference
- Bilayer tablet formulations containing metformin and SGLT2 inhibitor, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Improved process for dapagliflozin propanediol monohydrate, India, , ,
Production Method 6
Reaction Conditions
Reference
- Pharmaceutical formulations containing dapagliflozin propylene glycol hydrate, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Solvents: Water ; 35 °C → 55 °C; 30 - 40 min, 50 - 55 °C
1.2 Solvents: Cyclohexane
1.2 Solvents: Cyclohexane
Reference
- An improved process for preparation of dapagliflozin propanediol monohydrate, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- An improved process for preparation of dapagliflozin propanediol monohydrate, India, , ,
Production Method 9
Reaction Conditions
Reference
- Process for the preparation of dapagliflozin, India, , ,
Production Method 10
Reaction Conditions
Reference
- Drug formulations using water soluble antioxidants, United States, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Boron trifluoride etherate Solvents: Acetonitrile ; 0 - 25 °C; 6 - 8 h, 15 - 25 °C
1.2 Reagents: Water Solvents: tert-Butyl methyl ether
1.2 Reagents: Water Solvents: tert-Butyl methyl ether
Reference
- Preparation of SGLT-2 inhibitors and its intermediates, China, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 1.5 h, rt → 68 °C; 1 h, 68 °C → 65 °C; 0.5 h
1.2 Solvents: Isopropyl acetate ; 25 °C; 10 min
1.3 1 h
1.2 Solvents: Isopropyl acetate ; 25 °C; 10 min
1.3 1 h
Reference
- Crystalline solvates of amino acid complexes with (1S)-1,5-anhydro-L-C-(3-((phenyl)methyl)phenyl)-D-glucitol were prepared as SGLT2 inhibitors for the treatment of diabetes, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate , Sodium iodide Solvents: Acetonitrile ; 25 - 30 °C; 3 h, 30 - 35 °C
1.2 Reagents: Triethylamine ; 4 h, 25 - 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.4 Solvents: Cyclohexane , Water
1.2 Reagents: Triethylamine ; 4 h, 25 - 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.4 Solvents: Cyclohexane , Water
Reference
- Process for the preparation of dapagliflozin, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- Premix of dapagliflozin and process for the preparation thereof, India, , ,
Production Method 15
Reaction Conditions
Reference
- Bilayer tablet formulations, United States, , ,
Dapagliflozin Propanediol Hydrate Raw materials
- (S)-(+)-Propane-1,2-diol
- (±)-1,2-Propanediol
- D-Glucitol, 1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-2,3,4,6-tetrakis-O-(phenylmethyl)-, (1S)-
- Dapagliflozin Impurity 157
- Dapagliflozin
- Dapagliflozin Tetraacetate
Dapagliflozin Propanediol Hydrate Preparation Products
Dapagliflozin Propanediol Hydrate Related Literature
-
1. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
-
Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
-
Baoyu Gao RSC Adv., 2017,7, 28733-28745
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:960404-48-2)Dapagliflozin Propanediol Hydrate

Purity:99%/99%/99%/99%
Quantity:1g/5g/25g/100g
Price ($):151.0/254.0/634.0/1268.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:960404-48-2)达格列净一水丙二醇

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry